Cas no 2191213-24-6 (2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid)

• Product Name: 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid
• CAS No: 2191213-24-6
• MF: C₁₄H₁₂ClNO₅S
• MW: 341.766781806946
• CID: 5934801
• PubChem ID: 134613160
• Update Time: 2025-08-05

2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid
• 2191213-24-6
• (3-{[(3-chloro-2-hydroxyphenyl)sulfonyl]amino}phenyl)acetic acid
• EN300-1187544
• Z2027061393
• H7G
• 2-[3-(3-chloro-2-hydroxybenzenesulfonamido)phenyl]acetic acid

• Inchi： 1S/C14H12ClNO5S/c15-11-5-2-6-12(14(11)19)22(20,21)16-10-4-1-3-9(7-10)8-13(17)18/h1-7,16,19H,8H2,(H,17,18)
• InChI Key： KIHNFFHPSDCHNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)S(NC1=CC=CC(CC(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 341.0124714g/mol
• Monoisotopic Mass: 341.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid

Introduction to 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid (CAS No. 2191213-24-6)

2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2191213-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a sulfonamido group and a phenylacetic acid moiety, which are well-documented for their diverse biological activities. The structural features of this molecule, particularly the 3-chloro-2-hydroxybenzenesulfonamido substituent, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamido group in 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid is a key pharmacophore that has been extensively studied for its role in drug design. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-chloro-2-hydroxybenzenesulfonamido part of the molecule introduces additional functional groups that can modulate the compound's interactions with biological targets. This region is particularly interesting because the chlorine atom and hydroxyl group can engage in hydrogen bonding and hydrophobic interactions, respectively, which are crucial for binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional aspects of 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have shown that this molecule can effectively interact with enzymes and receptors involved in various disease pathways. This has opened up new avenues for drug discovery, particularly in the treatment of chronic diseases such as cancer, inflammation, and metabolic disorders.

In the realm of medicinal chemistry, the synthesis of 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid has been optimized to enhance yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and green chemistry principles, have been employed to develop efficient synthetic routes. These methods not only improve the accessibility of the compound but also minimize environmental impact. The synthesis involves multiple steps, each carefully designed to introduce the necessary functional groups while maintaining structural integrity.

The biological activity of 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits promising pharmacological effects. For example, it has shown inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Additionally, its interaction with biological targets suggests potential applications in modulating immune responses and cellular signaling pathways. These findings have generated considerable interest among researchers exploring new therapeutic strategies.

One of the most compelling aspects of 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid is its versatility as a chemical probe. Researchers can modify its structure to explore different biological functions and optimize its pharmacokinetic properties. This flexibility makes it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. Furthermore, its molecular framework provides a basis for understanding how sulfonamide derivatives can be tailored to enhance therapeutic efficacy while minimizing side effects.

The role of 3-chloro-2-hydroxybenzenesulfonamido in determining the biological activity of 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid cannot be overstated. The chlorine atom introduces a negative charge at physiological pH, which can enhance binding interactions with positively charged residues on biological targets. Meanwhile, the hydroxyl group participates in hydrogen bonding, further stabilizing the compound's binding affinity. These features make it an attractive candidate for further development as a lead compound in medicinal chemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid are expected to play a pivotal role in next-generation drug development. The integration of high-throughput screening technologies with advanced computational methods will accelerate the identification of novel derivatives with enhanced pharmacological profiles. This interdisciplinary approach holds great promise for translating basic research findings into tangible clinical benefits.

In conclusion,2-3-(3-chloro-2-hydroxybenzenesulfonamido)phenylacetic acid (CAS No. 2191213-24-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising biological activities, position it as a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of innovative therapies that improve human health.